Cas no 1697047-18-9 (2-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-3-yl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-3-yl)propanoic acid
• CAS No: 1697047-18-9
• MF: C₁₆H₁₅FN₂O₄
• MW: 318.299707651138
• MDL: MFCD31716427
• CID: 4783291
• PubChem ID: 105569713
• Update Time: 2025-06-09

2-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(Benzyloxy)carbonyl]amino}-3-(5-fluoropyridin-3-yl)propanoic acid
• 2-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-3-yl)propanoic acid

• MDL： MFCD31716427
• Inchi： 1S/C16H15FN2O4/c17-13-6-12(8-18-9-13)7-14(15(20)21)19-16(22)23-10-11-4-2-1-3-5-11/h1-6,8-9,14H,7,10H2,(H,19,22)(H,20,21)
• InChI Key： LIMRIPJRXKLDBZ-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)CC(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 402
• XLogP3: 2.1
• Topological Polar Surface Area: 88.5

Additional information on 2-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-3-yl)propanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-3-yl)propanoic acid (CAS No. 1697047-18-9)

2-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-3-yl)propanoic acid (CAS No. 1697047-18-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-protected 5-fluoro-3-pyridylalanine, is a derivative of the amino acid alanine, modified with a benzyl carbamate (Boc) protecting group and a 5-fluoropyridin-3-yl substituent. The unique combination of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-3-yl)propanoic acid is characterized by the presence of a carboxylic acid group, an amine protected by a benzyl carbamate, and a fluorinated pyridine ring. The benzyl carbamate (Boc) group is commonly used in organic synthesis to protect the amine functionality during multi-step reactions, ensuring that the amine remains unreactive until deprotection is desired. The 5-fluoropyridin-3-yl substituent introduces additional electronic and steric effects, which can influence the compound's reactivity and biological activity.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacological properties. The presence of the fluorine atom in the pyridine ring can enhance the lipophilicity and metabolic stability of the molecule, making it more suitable for drug development. For instance, studies have shown that fluorinated pyridines can exhibit enhanced binding affinity to specific protein targets, such as kinases and G protein-coupled receptors (GPCRs), which are key targets in many therapeutic areas.

In the context of drug discovery, 2-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-3-yl)propanoic acid has been explored as a building block for the synthesis of bioactive peptides and small molecules. The Boc protecting group allows for controlled deprotection and subsequent functionalization, enabling the construction of complex molecular architectures. This flexibility is crucial in the design of prodrugs, where the protected form can be selectively activated in vivo to release the active compound.

One notable application of this compound is in the development of inhibitors for enzymes involved in cancer progression. For example, researchers have synthesized derivatives of 2-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-3-yl)propanoic acid that target specific kinases, such as Aurora kinase and PI3K. These enzymes play critical roles in cell proliferation and survival, making them attractive targets for anticancer therapy. Preclinical studies have demonstrated that these inhibitors can effectively suppress tumor growth in various cancer models, highlighting their therapeutic potential.

Beyond cancer research, 2-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-3-yl)propanoic acid has also been investigated for its potential in treating neurological disorders. The fluorinated pyridine ring can influence receptor binding profiles, making it a valuable scaffold for designing ligands that modulate neurotransmitter systems. For instance, derivatives of this compound have been shown to exhibit agonistic or antagonistic activity at serotonin receptors, which are implicated in conditions such as depression and anxiety.

The synthetic accessibility of 2-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-3-yl)propanoic acid further enhances its utility in drug discovery programs. Various synthetic routes have been developed to prepare this compound efficiently and on a larger scale. One common approach involves coupling a protected alanine derivative with a 5-fluoropyridine carboxylic acid using standard peptide coupling reagents such as HATU or EDC·HCl. This method provides high yields and excellent purity, making it suitable for both academic research and industrial applications.

In conclusion, 2-{(benzyloxy)carbonylamino}-3-(5-fluoropyridin-3-yl)propanoic acid (CAS No. 1697047-18-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups offer valuable opportunities for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its significance in modern drug discovery efforts.